Cas no 1250201-02-5 (3,6,6-Trimethylheptan-2-ol)

• Product Name: 3,6,6-Trimethylheptan-2-ol
• CAS No: 1250201-02-5
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 5743715
• PubChem ID: 57760689
• Update Time: 2025-10-28

3,6,6-Trimethylheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1250201-02-5
• SCHEMBL9009838
• CS-0278437
• EN300-1634872
• AKOS011020956
• 3,6,6-trimethylheptan-2-ol
• 2-Heptanol, 3,6,6-trimethyl-
• 3,6,6-Trimethylheptan-2-ol

• Inchi： 1S/C10H22O/c1-8(9(2)11)6-7-10(3,4)5/h8-9,11H,6-7H2,1-5H3
• InChI Key： RHLUWBWMKMJHGV-UHFFFAOYSA-N
• SMILES： OC(C)C(C)CCC(C)(C)C

Computed Properties

• Exact Mass: 158.167065321g/mol
• Monoisotopic Mass: 158.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.824±0.06 g/cm3(Predicted)
• Boiling Point: 187.9±8.0 °C(Predicted)
• pka: 15.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 3,6,6-Trimethylheptan-2-ol

3,6,6-Trimethylheptan-2-ol: A Comprehensive Overview

3,6,6-Trimethylheptan-2-ol, also known by its CAS registry number CAS No. 1250201-02-5, is a versatile organic compound with significant applications in various industries. This compound is a secondary alcohol with a unique structure that makes it highly valuable in chemical synthesis and industrial processes. Recent advancements in chemical research have further highlighted its potential in innovative applications, making it a subject of interest for both academia and industry.

The molecular structure of 3,6,6-Trimethylheptan-2-ol consists of a heptane backbone with hydroxyl and methyl groups attached at specific positions. This arrangement not only influences its physical properties but also plays a crucial role in its reactivity and functionality. The compound's ability to undergo various chemical transformations has made it a key intermediate in the synthesis of more complex molecules.

Recent studies have explored the use of 3,6,6-Trimethylheptan-2-ol in the development of advanced materials, particularly in the field of polymer science. Researchers have found that this compound can serve as a building block for creating high-performance polymers with enhanced mechanical and thermal properties. Such applications are particularly promising for industries requiring durable and heat-resistant materials.

In addition to its role in material science, 3,6,6-Trimethylheptan-2-ol has also gained attention in the pharmaceutical sector. Its unique structure allows for the creation of drug delivery systems with improved bioavailability and targeted efficacy. Recent clinical trials have demonstrated the potential of this compound in enhancing the effectiveness of certain medications, making it a valuable asset in drug development.

The environmental impact of 3,6,6-Trimethylheptan-2-ol has also been a focus of recent research. Scientists have investigated its biodegradability and toxicity levels to assess its safety for industrial use. Findings indicate that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability, which aligns with current environmental sustainability goals.

The synthesis of 3,6,6-Trimethylheptan-2-ol involves a series of carefully controlled reactions that ensure high purity and consistency. Modern synthetic methods leverage catalytic processes to optimize yield and minimize waste, reflecting advancements in green chemistry principles.

In conclusion, 3,6,6-Trimethylheptan-2-ol, with its CAS number CAS No. 1250201-02-, stands as a testament to the ongoing innovation in chemical research. Its diverse applications across industries underscore its importance as a key compound in contemporary science and technology.